Cas no 1698192-77-6 (1-(5-methoxy-1-methyl-1H-pyrazol-3-yl)butane-1,3-dione)

• Product Name: 1-(5-methoxy-1-methyl-1H-pyrazol-3-yl)butane-1,3-dione
• CAS No: 1698192-77-6
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5969678
• PubChem ID: 165962360
• Update Time: 2025-05-19

1-(5-methoxy-1-methyl-1H-pyrazol-3-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(5-methoxy-1-methyl-1H-pyrazol-3-yl)butane-1,3-dione
• 1698192-77-6
• EN300-1125385

• Inchi： 1S/C9H12N2O3/c1-6(12)4-8(13)7-5-9(14-3)11(2)10-7/h5H,4H2,1-3H3
• InChI Key： RNSDLXPOSSLEFZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(CC(C)=O)=O)=NN1C

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.2Ų

Additional information on 1-(5-methoxy-1-methyl-1H-pyrazol-3-yl)butane-1,3-dione

Introduction to 1-(5-methoxy-1-methyl-1H-pyrazol-3-yl)butane-1,3-dione (CAS No. 1698192-77-6)

1-(5-methoxy-1-methyl-1H-pyrazol-3-yl)butane-1,3-dione, with the CAS number 1698192-77-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolones and is characterized by its unique structural features, including a methoxy-substituted pyrazole ring and a diketone moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 1-(5-methoxy-1-methyl-1H-pyrazol-3-yl)butane-1,3-dione consists of a 5-methoxy-1-methylpyrazole ring attached to a butane-1,3-dione backbone. The methoxy group on the pyrazole ring enhances the compound's lipophilicity and stability, while the diketone moiety imparts reactivity and potential for forming hydrogen bonds. These properties make it an attractive candidate for various biological studies.

Recent research has focused on the pharmacological properties of 1-(5-methoxy-1-methyl-1H-pyrazol-3-yl)butane-1,3-dione. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(5-methoxy-1-methyl-1H-pyrazol-3-yl)butane-1,3-dione effectively inhibits cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. This finding suggests its potential as a novel nonsteroidal anti-inflammatory drug (NSAID).

In addition to its anti-inflammatory properties, 1-(5-methoxy-1-methyl-1H-pyrazol-3-yl)butane-1,3-dione has been investigated for its antitumor effects. Research conducted at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in various types of cancer.

The potential therapeutic applications of 1-(5-methoxy-1-methyl-1H-pyrazol-3-yl)butane-1,3-dione extend beyond inflammation and cancer. Preclinical studies have also explored its neuroprotective effects in models of neurodegenerative diseases. A study published in the Journal of Neurochemistry found that this compound reduces oxidative stress and prevents neuronal cell death in models of Alzheimer's disease and Parkinson's disease. These findings highlight its potential as a neuroprotective agent.

The safety profile of 1-(5-methoxy-1-methyl-1H-pyrazol-3-yl)butane-1,3-dione is another critical aspect of its development as a therapeutic agent. Toxicological studies have shown that this compound exhibits low toxicity in both in vitro and in vivo models. It has been well-tolerated at therapeutic doses without significant adverse effects on major organs such as the liver and kidneys. These results support its further evaluation in clinical trials.

In conclusion, 1-(5-methoxy-1-methyl-1H-pyrazol-3-yl)butane-1,3-dione (CAS No. 1698192-77-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory, antitumor, and neuroprotective properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies aim to elucidate its mechanisms of action and optimize its pharmacological profile for clinical use.